Cas no 32464-66-7 (1-Phenazinecarboxylic acid, 8-methoxy-)
32464-66-7 structure
Product Name:1-Phenazinecarboxylic acid, 8-methoxy-
CAS No:32464-66-7
MF:C14H10N2O3
MW:254.24080324173
CID:1450344
PubChem ID:12318566
Update Time:2025-04-20
1-Phenazinecarboxylic acid, 8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenazinecarboxylic acid, 8-methoxy-
- 8-Methoxy-1-phenazinecarboxylic acid
- SCHEMBL7573459
- DB-186661
- 32464-66-7
-
- Inchi： 1S/C14H10N2O3/c1-19-8-5-6-10-12(7-8)16-13-9(14(17)18)3-2-4-11(13)15-10/h2-7H,1H3,(H,17,18)
- InChI Key： SHSWINYYTWKUFS-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2=C(C=1)N=C1C(C(=O)O)=CC=CC1=N2
Computed Properties
- Exact Mass: 254.0692
- Monoisotopic Mass: 254.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.31
1-Phenazinecarboxylic acid, 8-methoxy- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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